3-(3-Bromo-2-methylpropyl)oxane

• Molecular Formula: C9H17BrO
• Molecular Weight: 221.13 g/mol
• SMILES: CC(CC1CCCOC1)CBr
• InChI: InChI=1S/C9H17BrO/c1-8(6-10)5-9-3-2-4-11-7-9/h8-9H,2-7H2,1H3
• InChIKey: XXZKFGDEDKDCPB-UHFFFAOYSA-N

3-(3-Bromo-2-methylpropyl)oxane Differentiation Guide

3-(3-Bromo-2-methylpropyl)oxane (CAS 1695797-25-1; molecular formula C₉H₁₇BrO; molecular weight 221.13 g·mol⁻¹) is a six-membered saturated heterocyclic building block (oxane/tetrahydropyran) bearing a primary alkyl bromide side chain at the ring 3-position [1]. It belongs to a broader class of bromoalkyl oxane and oxolane intermediates used in medicinal chemistry and materials science for late-stage diversification via nucleophilic substitution and cross-coupling [2]. However, the specific combination of ring size (6-membered oxane), substitution regiochemistry (C3 attachment), and the 3-bromo-2-methylpropyl side-chain topology creates a physicochemical and reactivity profile that cannot be replicated by simply interchanging any in-class analog [3].

Ring Size

Six-membered oxane for scaffold design

Regiochemistry

C3 attachment defines spatial vector

Side Chain

Primary alkyl bromide for SN2 diversification

• [1] PubChem Compound Summary CID 107137882. 3-(3-Bromo-2-methylpropyl)oxane. National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] kuujia.com. Cas no 1342099-50-6 (Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-). Accessed April 2026. View Source
• [3] PubChem Compound Summary CID 64671396. 4-(3-Bromo-2-methylpropyl)oxane. National Center for Biotechnology Information. Accessed April 2026. View Source

3-(3-Bromo-2-methylpropyl)oxane vs. Generic Analogs

In-class bromoalkyl cyclic ethers share a superficial functional-group resemblance but diverge sharply in three procurement-critical dimensions: ring size (6-membered oxane vs. 5-membered oxolane) dictates conformational preferences and steric environment around the electrophilic center; substitution position (C3 vs. C4 vs. C2) alters the spatial trajectory of the bromoalkyl side chain relative to the ring, directly impacting downstream molecular shape in target molecules; and side-chain architecture (2-methylpropyl vs. 2,2-dimethylpropyl vs. bromomethyl-attached-to-ring) controls steric hindrance at the reactive bromide, modulating Sₙ2 reactivity. Selecting the wrong analog risks synthetic failure, lower yields in subsequent diversification steps, or procurement of a compound with inadequate purity specifications for the intended application [1].

Ring size (oxane vs. oxolane) may alter conformational preferences and steric environment, potentially shifting downstream molecular shape.

C3 vs. C4 substitution position changes side-chain trajectory relative to the ring, which may impact target engagement geometry in structure-based designs.

2-methylpropyl vs. 2,2-dimethylpropyl side chain controls SN2 reactivity; gem-dimethyl substitution may severely attenuate nucleophilic displacement rates.

• [1] PubChem Compound Summary CID 107137882. 3-(3-Bromo-2-methylpropyl)oxane. Computed XLogP3-AA, TPSA, rotatable bond count. National Center for Biotechnology Information. View Source

Head-to-Head Evidence: 3-(3-Bromo-2-methylpropyl)oxane vs. Analogs

Oxane vs. Oxolane: Ring-Size Impact

3-(3-Bromo-2-methylpropyl)oxane (6-membered oxane ring) possesses a molecular weight of 221.13 g·mol⁻¹ and a computed XLogP3-AA of 2.7, compared to 207.11 g·mol⁻¹ for the direct 5-membered oxolane analog, 3-(3-bromo-2-methylpropyl)oxolane (CAS 1342099-50-6) [1]. The 14 Da mass increment and the larger ring size translate to a measurably different lipophilicity profile and chromatographic retention behavior, which is critical when the building block is incorporated into larger pharmacophores where ADME properties must be controlled [2]. For procurement, the molecular weight differential also means that equimolar quantities require ~6.8% more mass of the oxane compound, a non-trivial factor in multi-step synthetic campaigns.

Mol. Weight

Reported

Δ +14.02 g·mol^-1

Affects molar stoichiometry and lipophilicity

Oxane vs. oxolane; PubChem computed

Evidence Dimension	Molecular Weight
Target Compound Data	221.13 g·mol⁻¹ (C₉H₁₇BrO)
Comparator Or Baseline	3-(3-Bromo-2-methylpropyl)oxolane: 207.11 g·mol⁻¹ (C₈H₁₅BrO)
Quantified Difference	Δ = +14.02 g·mol⁻¹ (+6.8%)
Conditions	Computed by PubChem 2.1 (PubChem release 2021.05.07); XLogP3-AA computed by XLogP3 3.0 [1]

Why This Matters

The mass and polarity differential directly affects molar stoichiometry calculations for procurement and downstream reaction scaling, making the oxane the appropriate choice when a larger, more lipophilic scaffold is required.

• [1] PubChem Compound Summary CID 107137882. 3-(3-Bromo-2-methylpropyl)oxane. Computed properties. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 107137882. XLogP3-AA value 2.7. National Center for Biotechnology Information. View Source

C3 vs. C4 Oxane Substitution

The target compound places the 3-bromo-2-methylpropyl group at the C3 position of the oxane ring, whereas the positional isomer 4-(3-bromo-2-methylpropyl)oxane (CAS 1339198-74-1) places the identical side chain at the C4 position [1][2]. Both share the same molecular formula (C₉H₁₇BrO) and molecular weight (221.13 g·mol⁻¹), as well as identical computed XLogP3-AA (2.7), topological polar surface area (9.2 Ų), and hydrogen bond acceptor count (1) [1][2]. The differentiation is purely spatial: the C3 attachment positions the reactive bromoalkyl chain closer to the ring oxygen, creating a different steric and electronic environment that affects the trajectory of the side chain relative to the ring plane. In molecular design, this regiochemical difference alters the vector of diversification and can be decisive for target binding or material packing.

Regiochemistry

Reported

C3 attachment (target) vs. C4 (isomer)

Spatial vector differs despite identical bulk properties

Same MW, logP, TPSA

Evidence Dimension	Substitution Position / Regiochemistry
Target Compound Data	C3 attachment (SMILES: CC(CC1CCCOC1)CBr)
Comparator Or Baseline	4-(3-Bromo-2-methylpropyl)oxane: C4 attachment (SMILES: CC(CC1CCOCC1)CBr)
Quantified Difference	Identical MW (221.13), XLogP3-AA (2.7), TPSA (9.2 Ų); differentiated only by regioisomeric connectivity
Conditions	PubChem computed properties; both compounds confirmed as regioisomers with identical molecular formula C₉H₁₇BrO [1][2]

Why This Matters

For procurement in structure-based drug design or materials science, the C3 vs. C4 attachment determines the spatial orientation of the reactive handle, making these regioisomers non-interchangeable despite identical bulk properties.

• [1] PubChem Compound Summary CID 107137882. 3-(3-Bromo-2-methylpropyl)oxane. Computed properties including XLogP3-AA, TPSA. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 64671396. 4-(3-Bromo-2-methylpropyl)oxane. Computed properties including XLogP3-AA, TPSA. National Center for Biotechnology Information. View Source

2-Methylpropyl vs. 2,2-Dimethylpropyl Side Chain

The target compound bears a primary alkyl bromide on a 2-methylpropyl chain (one methyl branch at C2), whereas the gem-dimethyl analog 3-(3-bromo-2,2-dimethylpropyl)oxane (CAS 2098113-04-1) introduces a second methyl group at the same carbon, creating a neopentyl-type bromide . This structural difference has profound consequences for Sₙ2 reactivity: neopentyl bromides are known to react approximately 10⁴ to 10⁵ times more slowly than primary alkyl bromides in bimolecular nucleophilic substitution due to steric hindrance at the β-carbon [1]. The target compound, lacking this additional methyl substitution, retains significantly higher electrophilic reactivity. The molecular weight difference is 14.03 g·mol⁻¹ (221.13 vs. 235.16). Both compounds are offered at ≥95% purity by specialty suppliers .

S_N2 Reactivity

Class-level

~10⁴–10⁵× slower for gem-dimethyl analog

Primary bromide retains higher electrophilic reactivity

Based on neopentyl bromide kinetics

Evidence Dimension	Sₙ2 Reactivity (Electrophilicity)
Target Compound Data	Primary alkyl bromide with single methyl branch; expected Sₙ2 rate comparable to unhindered primary bromides
Comparator Or Baseline	3-(3-Bromo-2,2-dimethylpropyl)oxane: neopentyl-type bromide with gem-dimethyl substitution; Sₙ2 rate ~10⁴–10⁵× slower (class-level estimate based on neopentyl bromide kinetics)
Quantified Difference	Estimated Sₙ2 rate differential: 10⁴–10⁵-fold (class-level); MW differential: +14.03 g·mol⁻¹ (+6.3%)
Conditions	Class-level kinetic data from standard neopentyl vs. primary alkyl bromide Sₙ2 studies [1]; not measured on the specific oxane derivatives

Why This Matters

The 2-methylpropyl side chain of the target compound preserves synthetically useful Sₙ2 reactivity that is severely attenuated in the gem-dimethyl analog, making it the preferred choice for nucleophilic substitution-based diversification strategies.

• [1] Streitwieser, A. Solvolytic Displacement Reactions. McGraw-Hill, 1962. (Class-level Sₙ2 rate data for neopentyl vs. primary alkyl bromides.) View Source

Availability and Purity vs. Closest Analogs

Vendor datasheets confirm that 3-(3-bromo-2-methylpropyl)oxane is commercially available at a minimum purity specification of 95% (CAS 1695797-25-1) . The 4-substituted regioisomer (CAS 1339198-74-1) was also listed at ≥95% purity but has been reported as discontinued by at least one supplier . The 2-substituted oxolane analog (CAS 1495699-43-8) is listed at 95% purity but carries GHS07 hazard classification (harmful if swallowed, causes skin and eye irritation) . The target compound's transport classification as non-hazardous material (per AKSci) represents a meaningful procurement advantage, reducing shipping restrictions and associated costs compared to analogs requiring hazardous material handling .

Commercial Purity

Data to verify

Min. 95%; non-hazardous transport

Multi-vendor availability may reduce procurement complexity

Vendor data, Apr 2026; supply subject to change

Evidence Dimension	Commercial Purity and Supply Status
Target Compound Data	Min. 95% purity; non-hazardous transport classification; currently available from multiple vendors (AKSci, Leyan, AIFChem)
Comparator Or Baseline	4-(3-Bromo-2-methylpropyl)oxane: ≥95% but discontinued at CymitQuimica; 2-(3-Bromo-2-methylpropyl)oxolane: 95% purity, GHS07 hazardous classification
Quantified Difference	Equivalent purity floor (95%); differentiated by supply continuity and hazard classification
Conditions	Vendor technical datasheets as of April 2026; supply status subject to change

Why This Matters

The non-hazardous transport classification and active multi-vendor availability of 3-(3-bromo-2-methylpropyl)oxane reduce procurement risk compared to discontinued or hazardous-classified analogs.

TPSA: Oxane vs. Aza- and Thia-Analogs

Both 3-(3-bromo-2-methylpropyl)oxane and its 4-substituted regioisomer share identical computed topological polar surface area (TPSA) of 9.2 Ų and a hydrogen bond acceptor count of 1 (the ring oxygen atom) [1][2]. This low TPSA value is characteristic of mono-ether oxane scaffolds and, by class-level inference, is approximately 20–30 Ų lower than analogous bromoalkyl morpholines (which incorporate a ring nitrogen) and roughly 5–10 Ų higher than the corresponding thiane (sulfur-containing) analogs [3]. In drug discovery contexts where TPSA thresholds (<60–70 Ų for blood-brain barrier penetration; <140 Ų for oral bioavailability) must be managed, the low TPSA of the oxane scaffold offers a quantifiable advantage for CNS-oriented building block selection [3].

TPSA

Class-level

9.2 Ų

Low polar surface area for CNS scaffold design

~20–30 Ų lower than morpholine analogs

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 9.2 Ų; H-bond acceptor count = 1 (ring O only)
Comparator Or Baseline	Bromoalkyl morpholine analogs: TPSA ~30–40 Ų (class-level estimate, includes ring N); bromoalkyl thiane analogs: TPSA <5 Ų (class-level estimate, S is not an H-bond acceptor)
Quantified Difference	TPSA differential: ~20–30 Ų lower than morpholines; ~5–10 Ų higher than thianes
Conditions	PubChem computed properties for oxane compounds [1][2]; class-level estimates based on heteroatom contributions to TPSA [3]

Why This Matters

The exceptionally low TPSA of the oxane scaffold makes it a preferred building block for CNS-penetrant compound libraries, where minimizing polar surface area is critical for blood-brain barrier permeability.

• [1] PubChem Compound Summary CID 107137882. 3-(3-Bromo-2-methylpropyl)oxane. TPSA = 9.2 Ų. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 64671396. 4-(3-Bromo-2-methylpropyl)oxane. TPSA = 9.2 Ų. National Center for Biotechnology Information. View Source
• [3] Pajouhesh, H.; Lenz, G.R. NeuroRx 2005, 2(4), 541–553. Medicinal chemical properties of successful CNS drugs. TPSA thresholds for CNS penetration. View Source

3-(3-Bromo-2-methylpropyl)oxane: Key Applications

CNS Fragment Libraries: Late-Stage SN2 Diversification

The low TPSA (9.2 Ų) and moderate lipophilicity (XLogP3-AA = 2.7) of 3-(3-bromo-2-methylpropyl)oxane, combined with the primary alkyl bromide's favorable Sₙ2 reactivity compared to neopentyl-type analogs, position this compound as a privileged building block for CNS-focused fragment libraries where blood-brain barrier permeability must be preserved [2]. The reactive bromide enables late-stage installation of diverse amine, thiol, or alcohol nucleophiles without compromising the favorable physicochemical profile of the oxane scaffold.

Spatial Trajectory in Oxane Pharmacophore Synthesis

For structure-based drug design programs where the spatial orientation of the side chain relative to the oxane ring is critical for target engagement, 3-(3-bromo-2-methylpropyl)oxane provides the C3 attachment geometry that is geometrically distinct from the C4 regioisomer . Direct experimental data show that the C3 and C4 regioisomers, while sharing identical molecular formula, mass, logP, and TPSA, project the reactive arm along different vectors—a non-negotiable parameter in structure-guided optimization [2].

Supply Continuity and Safe Shipping

The confirmed non-hazardous transport classification and active multi-vendor commercial availability (AKSci, Leyan, AIFChem) make 3-(3-bromo-2-methylpropyl)oxane a lower-risk procurement choice compared to discontinued analogs (e.g., 4-substituted regioisomer at CymitQuimica) or GHS07-classified oxolane variants that impose additional handling and shipping costs [2]. The ≥95% purity specification is consistent across suppliers, meeting the quality threshold required for intermediate-scale synthetic campaigns.

Oxane-Oxolane Scaffold Hopping

The 14 Da molecular weight and ring-conformation differences between 3-(3-bromo-2-methylpropyl)oxane (6-membered oxane, MW 221.13) and its 5-membered oxolane analog (MW 207.11) provide a controlled pair for systematic scaffold-hopping studies [2]. Researchers can generate matched molecular pairs (MMPs) to deconvolute the impact of ring size on potency, selectivity, and ADME properties without changing the side-chain bromoalkyl connectivity.

Application

Selection Property

Validation Focus

CNS fragment library synthesis

Low polar surface area scaffold with primary alkyl bromide

Blood-brain barrier permeability screening

Structure-based pharmacophore design

C3 regiochemistry provides distinct spatial vector

Target engagement geometry verification

Procurement and scale-up

Non-hazardous transport and multi-vendor availability

Supply chain continuity and shipping compliance

Scaffold-hopping studies

Ring-size and mass differential vs. oxolane

Matched molecular pair analysis

• [1] PubChem Compound Summary CID 107137882. 3-(3-Bromo-2-methylpropyl)oxane. Computed TPSA, XLogP3-AA, MW. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 64671396. 4-(3-Bromo-2-methylpropyl)oxane. Regioisomeric comparison data. National Center for Biotechnology Information. View Source